![molecular formula C10H12N2OS B1417156 6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one CAS No. 215928-65-7](/img/structure/B1417156.png)
6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one
Overview
Description
6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one is an organic heterobicyclic compound, an organonitrogen heterocyclic compound, and an organosulfur heterocyclic compound . It has a molecular formula of C10H12N2OS .
Molecular Structure Analysis
The molecular structure of 6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one includes a thieno[3,2-d]pyrimidin-4-one core with a tert-butyl group at the 6-position . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
The compound has a molecular weight of 208.28 g/mol . Other computed properties include XLogP3-AA of 2.4, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, a rotatable bond count of 1, an exact mass of 208.06703418 g/mol, a monoisotopic mass of 208.06703418 g/mol, and a topological polar surface area of 69.7 Ų .Scientific Research Applications
Antimycobacterial Agent
This compound has shown promise as an antimycobacterial agent. Studies have indicated that derivatives of thieno[3,2-d]pyrimidin-4-one exhibit very good activity against mycobacteria, with minimum inhibitory concentrations (MIC) in the range of 6–8 μM . This suggests potential for the development of new antitubercular drugs.
Organic Heterobicyclic Compound Research
As an organic heterobicyclic compound, 6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one is of interest in the study of biological systems. Its structure allows it to interact with various biological targets, which can be useful in understanding cellular processes .
Organonitrogen Heterocyclic Compound Studies
This compound is also classified as an organonitrogen heterocyclic compound, making it relevant for research into nitrogen-containing heterocycles. These structures are common in pharmaceuticals and agrochemicals, and studying them can lead to the development of new compounds with improved efficacy and safety profiles .
Organosulfur Heterocyclic Compound Exploration
The inclusion of sulfur in its heterocyclic ring makes it a point of interest for organosulfur studies. Organosulfur compounds are known for their diverse range of therapeutic properties, including antibiotic and antifungal activities .
Pharmacokinetics and Drug Design
The thieno[3,2-d]pyrimidin-4-one scaffold is being explored for its pharmacokinetic properties. Researchers aim to design derivatives with improved potency and acceptable pharmacokinetics that could warrant in vivo evaluation for drug development .
Chemical Synthesis and Modification
This compound serves as a starting material or intermediate in the synthesis of more complex molecules. Its chemical structure allows for various modifications, which can lead to the discovery of new substances with unique properties and applications .
properties
IUPAC Name |
6-tert-butyl-3H-thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c1-10(2,3)7-4-6-8(14-7)9(13)12-5-11-6/h4-5H,1-3H3,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMEMLELAMQEAIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(S1)C(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one | |
CAS RN |
215928-65-7 |
Source
|
| Record name | 215928-65-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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